Cas no 32013-63-1 (9,10-Anthracenedione, 2-acetyl-1,6,8-trihydroxy-3-methyl-)

9,10-Anthracenedione, 2-acetyl-1,6,8-trihydroxy-3-methyl- structure
32013-63-1 structure
Product Name:9,10-Anthracenedione, 2-acetyl-1,6,8-trihydroxy-3-methyl-
CAS No:32013-63-1
MF:C17H12O6
MW:312.273585319519
CID:1449161
PubChem ID:12742404
Update Time:2025-04-20

9,10-Anthracenedione, 2-acetyl-1,6,8-trihydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 2-acetyl-1,6,8-trihydroxy-3-methyl-
    • 2-acetyl-1,6,8-trihydroxy-3-methylanthracene-9,10-dione
    • DTXSID80508670
    • SCHEMBL16226740
    • 2-acetyl-emodin
    • 32013-63-1
    • NCGC00488633-01
    • Inchi: 1S/C17H12O6/c1-6-3-9-14(16(22)12(6)7(2)18)17(23)13-10(15(9)21)4-8(19)5-11(13)20/h3-5,19-20,22H,1-2H3
    • InChI Key: OJBWMXFOIJKIJP-UHFFFAOYSA-N
    • SMILES: OC1=C(C(C)=O)C(C)=CC2C(C3C=C(C=C(C=3C(C=21)=O)O)O)=O

Computed Properties

  • Exact Mass: 312.06336
  • Monoisotopic Mass: 312.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 543
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 111.9

9,10-Anthracenedione, 2-acetyl-1,6,8-trihydroxy-3-methyl- Related Literature

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